Cas no 1270351-71-7 (tert-butyl N-[2-amino-2-(6-methoxypyridin-3-yl)ethyl]carbamate)

• Product Name: tert-butyl N-[2-amino-2-(6-methoxypyridin-3-yl)ethyl]carbamate
• CAS No: 1270351-71-7
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 6288636
• PubChem ID: 165620573
• Update Time: 2025-05-26

tert-butyl N-[2-amino-2-(6-methoxypyridin-3-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1270351-71-7
• tert-butyl N-[2-amino-2-(6-methoxypyridin-3-yl)ethyl]carbamate
• EN300-1880742

• Inchi： 1S/C13H21N3O3/c1-13(2,3)19-12(17)16-8-10(14)9-5-6-11(18-4)15-7-9/h5-7,10H,8,14H2,1-4H3,(H,16,17)
• InChI Key： BOCLNOSBCDSKMX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=NC(=CC=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-[2-amino-2-(6-methoxypyridin-3-yl)ethyl]carbamate

Recent Advances in the Study of tert-butyl N-[2-amino-2-(6-methoxypyridin-3-yl)ethyl]carbamate (CAS: 1270351-71-7)

The compound tert-butyl N-[2-amino-2-(6-methoxypyridin-3-yl)ethyl]carbamate (CAS: 1270351-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This intermediate is particularly notable for its role in the synthesis of biologically active molecules, including potential therapeutics targeting neurological and inflammatory diseases. Recent studies have explored its utility in medicinal chemistry, focusing on its structural properties and reactivity, which make it a valuable building block for drug development.

One of the key areas of research involving this compound is its application in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and autoimmune disorders. Researchers have utilized tert-butyl N-[2-amino-2-(6-methoxypyridin-3-yl)ethyl]carbamate as a precursor in the development of novel kinase inhibitors, leveraging its pyridine moiety and carbamate group to enhance binding affinity and selectivity. Recent publications highlight its use in the optimization of lead compounds, with promising results in preclinical models.

Another significant advancement is the exploration of this compound in peptide-based therapeutics. The presence of both amino and carbamate functional groups allows for versatile modifications, enabling the incorporation of this intermediate into peptide chains. This has been particularly useful in the design of peptide-drug conjugates, where the compound serves as a linker or a protective group. Studies have demonstrated its efficacy in improving the stability and bioavailability of peptide-based drugs, addressing some of the key challenges in this field.

In addition to its applications in drug synthesis, recent research has also investigated the compound's physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and purity. These studies are crucial for ensuring the reproducibility and scalability of synthetic processes involving this intermediate. Furthermore, computational modeling has provided insights into its conformational flexibility and interactions with biological targets, aiding in the rational design of more effective derivatives.

Looking ahead, the potential of tert-butyl N-[2-amino-2-(6-methoxypyridin-3-yl)ethyl]carbamate in drug discovery appears promising. Ongoing research is focused on expanding its applications to other therapeutic areas, such as infectious diseases and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field continues to evolve, this compound is likely to remain a key player in the development of next-generation therapeutics.